molecular formula C15H17N B8421507 2-(4-Ethylbenzyl)aniline

2-(4-Ethylbenzyl)aniline

Cat. No.: B8421507
M. Wt: 211.30 g/mol
InChI Key: FODKJHAEYSDVMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Ethylbenzyl)aniline is an aromatic amine derivative characterized by an aniline group (NH₂-substituted benzene) linked via a benzyl moiety to a 4-ethylphenyl group. This structure confers unique electronic and steric properties, making it a versatile intermediate in organic synthesis, particularly in the preparation of Schiff bases, liquid crystals, and bioactive molecules.

Properties

Molecular Formula

C15H17N

Molecular Weight

211.30 g/mol

IUPAC Name

2-[(4-ethylphenyl)methyl]aniline

InChI

InChI=1S/C15H17N/c1-2-12-7-9-13(10-8-12)11-14-5-3-4-6-15(14)16/h3-10H,2,11,16H2,1H3

InChI Key

FODKJHAEYSDVMY-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)CC2=CC=CC=C2N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-(4-Ethylbenzyl)aniline with structurally related benzyl-aniline derivatives, focusing on substituent effects, synthesis pathways, and physicochemical properties.

Compound Substituents Molecular Weight (g/mol) Synthesis Method Key Properties/Applications References
2-(4-Ethylbenzyl)aniline Benzyl-4-ethylphenyl, NH₂ ~227.3 (estimated) Likely via aldehyde-aniline condensation (hypothesized) Potential intermediate for liquid crystals or pharmaceuticals. Steric hindrance from ethyl group may reduce reactivity.
4-Methoxy-N-(4-nitrobenzyl)aniline Benzyl-4-nitrophenyl, NH₂, OCH₃ 287.3 Imine condensation of 4-nitrobenzaldehyde with methoxy-substituted aniline. Nitro group enhances electron-withdrawing effects; used in crystallography studies.
2-Benzyl-N-(4-methoxybenzyl)aniline (4aa) Dual benzyl groups, OCH₃ 363.4 Imine condensation followed by isoaromatization. Exhibits stability under reflux; structural analogs tested in biological assays.
(E)-4-(hexyloxy)-N-(4-(methylthio)benzylidene)aniline Hexyloxy, methylthio-benzylidene 371.5 Ethanol reflux of aldehyde and alkoxy aniline. Liquid crystal behavior due to flexible alkoxy chain and rigid benzylidene.
4-[2-(5-Ethyl-2-pyridyl)ethoxy]aniline Pyridyl-ethoxy, NH₂ 272.3 Multi-step synthesis involving pyridine derivatives. Bioactive potential; pyridyl group introduces hydrogen-bonding sites.

Key Comparative Insights :

Substituent Effects: Electron-Donating Groups (e.g., OCH₃): Enhance solubility in polar solvents and stabilize intermediates in condensation reactions . Electron-Withdrawing Groups (e.g., NO₂): Increase thermal stability but may reduce nucleophilicity of the aniline NH₂ group . Bulkier Groups (e.g., Ethyl): Steric hindrance in 2-(4-Ethylbenzyl)aniline may slow reaction kinetics compared to analogs like 4aa, which has smaller methoxy substituents .

Synthesis Efficiency :

  • Yields for benzyl-aniline derivatives vary significantly with substituents. For example, 4aa achieves moderate yields (~60–70%) under optimized reflux conditions , while nitro-substituted analogs (e.g., 4-Methoxy-N-(4-nitrobenzyl)aniline ) require rigorous purification due to side reactions .

Applications: Liquid Crystals: Derivatives with alkoxy chains (e.g., hexyloxy in ) exhibit mesogenic behavior, unlike 2-(4-Ethylbenzyl)aniline, which lacks such flexibility.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.